Cas no 1804679-76-2 (2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde)

• Product Name: 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde
• CAS No: 1804679-76-2
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4917012
• Update Time: 2025-06-14

2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde

• Inchi： 1S/C7H6F2N2O2/c8-6(9)5-4(13)1-3(2-12)11-7(5)10/h1-2,6H,(H3,10,11,13)
• InChI Key： RJMNNIFYESYHSI-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(C=O)NC=1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0
• Topological Polar Surface Area: 72.2

Additional information on 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde

Recent Advances in the Study of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde (CAS: 1804679-76-2)

2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde (CAS: 1804679-76-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and aldehyde functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex molecules. Recent studies have explored its synthesis, reactivity, and biological activities, providing new insights into its utility in medicinal chemistry.

One of the key areas of research involving 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde is its role in the development of enzyme inhibitors. The difluoromethyl group, in particular, has been noted for its ability to modulate enzyme activity, making this compound a valuable scaffold for designing inhibitors targeting specific metabolic pathways. Recent publications have highlighted its use in the inhibition of kinases and other enzymes involved in inflammatory and oncogenic processes. These findings underscore the compound's potential as a lead structure for therapeutic agents.

In addition to its biological applications, the synthesis and structural modification of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde have been the focus of several studies. Researchers have developed novel synthetic routes to improve yield and purity, as well as to introduce additional functional groups that enhance its reactivity and selectivity. These advancements are critical for scaling up production and facilitating its use in high-throughput screening and combinatorial chemistry.

Another noteworthy aspect of this compound is its role in the development of fluorescent probes and imaging agents. The aldehyde group in 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde can be readily conjugated with other molecules, enabling the creation of probes for detecting specific biomolecules or cellular processes. Recent work has demonstrated its utility in live-cell imaging, providing researchers with a powerful tool for studying dynamic biological systems.

Despite these promising developments, challenges remain in the optimization of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde (CAS: 1804679-76-2) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a subject of ongoing investigation, with recent studies paving the way for future innovations. As research continues, this compound is likely to play an increasingly important role in the development of new drugs and diagnostic tools.